BENGHE Safety Operating Guide

Check Availability & Pricing

Essential Safety and Logistical Information for
Handling FM26

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: FM26

Cat. No.: B11929897

For laboratory personnel, including researchers, scientists, and drug development
professionals, the safe handling of chemical compounds is paramount. This document provides
detailed procedural guidance for the personal protective equipment (PPE), operational
handling, and disposal of FM26, a potent and allosteric retinoic acid receptor-related orphan
receptor yt (RORyt) inverse agonist.[1][2] Adherence to these guidelines is critical to ensure
personal safety and minimize environmental impact.

Hazard Identification and Personal Protective
Equipment (PPE)

FM26 is a bioactive small molecule intended for research use only.[1] While a specific Safety
Data Sheet (SDS) for FM26 is not publicly available, its nature as a potent chemical compound
necessitates the use of standard and robust safety protocols. The following PPE is mandatory
when handling FM26 in solid (powder) or liquid (solution) form.

Summary of Required Personal Protective Equipment
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] ] Specifications & Best
Protection Type Required PPE .
Practices

Wear two pairs of gloves

(double-gloving). Check for
Hand Protection Nitrile or Neoprene Gloves perforations before use.

Change gloves frequently and

immediately if contaminated.

Must be worn at all times in the
laboratory. Safety glasses with
side shields are a minimum

Eye Protection Safety Goggles or Face Shield  requirement; goggles are
preferred. A face shield should
be used when there is a

significant risk of splashes.

A buttoned, long-sleeved lab
coat is required. Consider a
chemically resistant apron for

Body Protection Laboratory Coat procedures with a higher risk
of splashes. Do not wear lab
coats outside of the

designated laboratory area.

Recommended when handling
the powdered form of FM26 to
) ) ) ] prevent inhalation of fine
Respiratory Protection N95 Respirator or higher ) ]
particles. All handling of the
solid form should be done in a

certified chemical fume hood.

This table summarizes general PPE requirements. A site-specific risk assessment should be
conducted to determine if additional or different PPE is necessary.

Operational Handling and Storage

Safe handling of potent compounds like FM26 relies on a combination of engineering controls,
administrative procedures, and personal diligence. The "hierarchy of controls" is a fundamental
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concept in chemical safety that prioritizes the most effective measures.[3]

Hierarchy of Hazard Controls

Hierarchy of Controls for FM26

Elimination
(Not Feasible)

Substitution
(Use less potent alternative)

Engineering Controls
(Fume Hood, Ventilated Enclosure)

Administrative Controls
(SOPs, Training, Signage)

Personal Protective Equipment

(Gloves, Goggles, Lab Coat)

Click to download full resolution via product page
Caption: Hierarchy of controls, from most to least effective.
Experimental Workflow for Handling FM26

The following workflow outlines the key steps for safely handling FM26, from preparation to
disposal.
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Safe Handling Workflow for FM26

1. Preparation 2. Weighing (Solid) 3. Solubilization 4. Experimental Use 5. Decontamination 6. Waste Disposal
- Review SOP - Use fume hood — - Add solvent slowly - Maintain controls - Clean work surfaces - Segregate waste
- Don appropriate PPE - Use anti-static weigh paper - Keep container closed - Avoid aerosol generation - Use appropriate disinfectant - Follow institutional guidelines

Click to download full resolution via product page
Caption: Step-by-step workflow for handling FM26 safely.
Key Experimental Protocols:

» Weighing: Always weigh the solid form of FM26 within a certified chemical fume hood or a
ventilated balance enclosure to prevent inhalation of airborne particles. Use anti-static
weighing dishes to minimize sample loss and contamination.

» Storage: Store FM26 under the conditions recommended by the supplier, typically in a cool,
dry, and dark place.[2] Ensure the container is tightly sealed.

o Spill Management: In the event of a spill, evacuate the immediate area. For small spills,
trained personnel wearing appropriate PPE should use a chemical spill kit to absorb the
material. Place the absorbed material in a sealed container for hazardous waste disposal.
For large spills, evacuate the laboratory and contact the institutional safety office
immediately.

Disposal Plan

Proper disposal of chemical waste is crucial to prevent environmental contamination and
ensure regulatory compliance.

o Solid Waste: All disposable materials that have come into contact with FM26, such as
gloves, weigh papers, and pipette tips, must be collected in a designated, sealed, and clearly
labeled hazardous waste container.

e Liquid Waste: Unused solutions of FM26 and any solvents used for cleaning contaminated
glassware should be collected in a separate, labeled hazardous liquid waste container. Do
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not pour any chemical waste down the drain.[4]

o Container Disposal: Empty containers of FM26 should be triple-rinsed with a suitable
solvent. The rinsate must be collected as hazardous liquid waste. The rinsed container can
then be disposed of according to institutional guidelines.

All waste disposal must adhere to local, state, and federal regulations. Consult your institution's
Environmental Health and Safety (EHS) department for specific procedures.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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